Cas no 847464-85-1 (1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide)

1-(Benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide is a specialized organic compound featuring a dihydropyridine core functionalized with a benzyloxy group and a carboxamide linkage to a para-isopropylphenyl moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The benzyloxy and carboxamide groups enhance solubility and reactivity, facilitating further derivatization. The isopropylphenyl substituent may contribute to lipophilicity, influencing pharmacokinetic properties. Its well-defined molecular architecture makes it suitable for targeted applications in drug discovery and development, where precise structural modifications are critical. The compound’s purity and stability under standard conditions ensure reliable performance in synthetic workflows.
1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide structure
847464-85-1 structure
Product Name:1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide
CAS No:847464-85-1
MF:C22H22N2O3
MW:362.421685695648
CID:6068016
PubChem ID:40504987
Update Time:2025-11-05

1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide
    • 3-Pyridinecarboxamide, 1,2-dihydro-N-[4-(1-methylethyl)phenyl]-2-oxo-1-(phenylmethoxy)-
    • F0673-0045
    • 2-oxo-1-phenylmethoxy-N-(4-propan-2-ylphenyl)pyridine-3-carboxamide
    • 1-(benzyloxy)-N-(4-isopropylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
    • AKOS001861711
    • 1-(benzyloxy)-2-oxo-N-[4-(propan-2-yl)phenyl]-1,2-dihydropyridine-3-carboxamide
    • 847464-85-1
    • Inchi: 1S/C22H22N2O3/c1-16(2)18-10-12-19(13-11-18)23-21(25)20-9-6-14-24(22(20)26)27-15-17-7-4-3-5-8-17/h3-14,16H,15H2,1-2H3,(H,23,25)
    • InChI Key: GRQRWKZNMUBDLD-UHFFFAOYSA-N
    • SMILES: C1(=O)N(OCC2=CC=CC=C2)C=CC=C1C(NC1=CC=C(C(C)C)C=C1)=O

Computed Properties

  • Exact Mass: 362.16304257g/mol
  • Monoisotopic Mass: 362.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • pka: 12.32±0.70(Predicted)

1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0673-0045-2μmol
1-(benzyloxy)-2-oxo-N-[4-(propan-2-yl)phenyl]-1,2-dihydropyridine-3-carboxamide
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Additional information on 1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 847464-85-1)

1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 847464-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 847464-85-1, belongs to the class of dihydropyridine derivatives, which are widely studied for their bioactive potential. The presence of a benzyloxy group and a propan-2-ylphenyl moiety in its structure makes it a subject of interest for researchers exploring novel drug candidates and synthetic pathways.

In recent years, the demand for pyridine-based compounds has surged, driven by their versatility in medicinal chemistry. 1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide is no exception, as it exhibits promising characteristics for applications in drug discovery and material science. Researchers are particularly intrigued by its potential role in modulating biological targets, such as enzymes and receptors, which could lead to the development of new therapeutics for conditions like inflammation and metabolic disorders.

The synthesis of CAS No. 847464-85-1 involves multi-step organic reactions, including condensation and cyclization processes. Its carboxamide functionality and aryl substituents contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its utility in heterocyclic chemistry, where it serves as a building block for constructing pharmacologically active compounds.

From an industrial perspective, 1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in computational chemistry and molecular modeling. Advances in AI-driven drug design have enabled scientists to predict the behavior of CAS No. 847464-85-1 in biological systems, accelerating the discovery of its applications. This has led to increased searches for terms like "pyridine derivatives in drug design" and "computational screening of bioactive molecules," reflecting the compound's relevance in modern research.

In summary, 1-(benzyloxy)-2-oxo-N-4-(propan-2-yl)phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 847464-85-1) represents a fascinating subject for both academic and industrial research. Its structural complexity, combined with its potential applications in medicinal chemistry and sustainable synthesis, ensures its continued prominence in scientific discussions. As the field evolves, this compound is likely to remain a key player in the development of innovative solutions for health and technology.

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